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Compound of Interest

Compound Name: Direct Green
CAS No.: 25180-46-5
Cat. No.: B1654596
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility and spectral properties of
select Direct Green dyes. The information is curated to support research and development
activities where these dyes may be utilized. All quantitative data is presented in structured
tables for ease of comparison, and detailed experimental protocols for key characterization
techniques are provided.

Solubility of Direct Green Dyes

The solubility of Direct Green dyes is a critical parameter for their application in various fields.
The following table summarizes the available solubility data for Direct Green 1 (C.I. 30280),
Direct Green 6 (C.l. 30295), and Direct Green 26 (C.I. 34045) in different solvents.
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. Temperatur
Dye C.l. Number Solvent Solubility Reference
e
Direct Green 10 to 50 73 °F (22.8
30280 Water
1 mg/mL °C)
Soluble
(forms a blue- N
Water ) Not Specified
light green
solution)
Adequately N
Ethanol Not Specified
soluble
Adequately N
Acetone Not Specified
soluble
Other
Organic Insoluble Not Specified
Solvents
Soluble
) (forms a
Direct Green . o
5 30295 Water variegated Not Specified  [1][2]
dark green
solution)
Acetone Soluble Not Specified  [2]
Cellosolve Soluble Not Specified  [2]
Slightly -
Ethanol Not Specified  [2]
soluble
Other
Organic Insoluble Not Specified  [2]
Solvents
Direct Green
o6 34045 Water 20 g/L 80-85 °C
Water Soluble Not Specified
(forms a
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green
solution)

Organic .
Insoluble Not Specified

Solvents

Spectral Properties of Direct Green Dyes

The spectral properties of Direct Green dyes determine their color and are crucial for
applications in imaging, sensing, and diagnostics. While comprehensive spectral data in
agueous solutions is limited in publicly available literature, the following table summarizes the
observed colors in different media and includes quantitative data in dimethylformamide (DMF)
for structurally related direct dyes.
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Molar
Observed Absorptivit
Dye C.l. Number Medium Color |/ y (emax) Reference
Amax (nm) (L-mol~*-cm
_1)
Direct Green Aqueous Blue-light )
30280 ] Not Available
1 Solution green
Concentrated
Blue-black Not Available
H2S04
Nitric Acid Brown to red Not Available
Direct Green Aqueous Variegated )
30295 ] Not Available [2]
6 Solution dark green
Concentrated ] )
Violet-black Not Available [2]
H2S04
Concentrated )
Purple Not Available [2]
HCI
Concentrated )
Purple Not Available [2]
HNO:s
Direct Green Aqueous Blue-light ]
34045 ] Not Available
26 Solution green
Concentrated )
Yellow-green Not Available
H2S04
Direct Dye
N/A DMF 610 58,000
D3
Direct Dye
N/A DMF 612 62,000
D4
Direct Dye
N/A DMF 615 65,000
D5*
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*Note: Data for D3, D4, and D5 are from a study on direct dyes with structures related to
commercial green dyes. The solvent used was dimethylformamide (DMF).

Experimental Protocols

The following are detailed methodologies for determining the solubility and spectral properties
of Direct Green dyes.

Protocol for Determining Dye Solubility

This protocol outlines a method for the quantitative determination of dye solubility in a given
solvent.
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Experimental Workflow for Solubility Determination
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Caption: Workflow for determining dye solubility

Methodology:

o Preparation of a Saturated Solution:

o Accurately weigh an excess amount of the

Direct Green dye powder.
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o Transfer the dye to a sealed container (e.g., a screw-cap vial).

o Add a precise volume of the desired solvent (e.g., deionized water, ethanol).

o Place the container in a shaker or on a magnetic stirrer in a temperature-controlled
environment (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.

e Separation of Undissolved Solid:

o After the equilibration period, allow the solution to stand undisturbed for a few hours.

o To completely separate the undissolved dye, centrifuge the saturated solution at a high
speed (e.g., 10,000 rpm) for 15-20 minutes.

e Analysis of the Supernatant:

o Carefully withdraw a known aliquot of the clear supernatant.

o Dilute the aliquot with a known volume of the solvent to bring the absorbance within the
linear range of the spectrophotometer (typically 0.1 - 1.0).

o Measure the absorbance of the diluted solution at the wavelength of maximum
absorbance (Amax) using a calibrated UV-Vis spectrophotometer. A solution of the pure
solvent should be used as a blank.

» Calculation of Solubility:

o Calculate the concentration of the dye in the diluted solution using the Beer-Lambert
equation: C = A/ (¢ * 1), where:

C is the concentration (mol/L)

A is the absorbance

€ is the molar absorptivity (L-mol~1.cm~1)

| is the path length of the cuvette (cm)

o Account for the dilution factor to determine the concentration of the saturated solution.
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o Express the solubility in the desired units (e.g., g/L or mg/mL).

Protocol for Measuring UV-Visible Absorption Spectra

This protocol details the procedure for obtaining the UV-Visible absorption spectrum of a Direct
Green dye.

UV-Vis Spectroscopy Workflow

1. Prepare Stock Solution
Dissolve a known mass of dye in a known volume of solvent.

l

2. Prepare Working Solution
Dilute the stock solution to a concentration that gives an absorbance in the range of 0.1-1.0.

:

3. Spectrophotometer Setup
Turn on the spectrophotometer and allow it to warm up. Select the desired wavelength range (e.g., 200-800 nm).

:

4. Blank Measurement
Fill a cuvette with the pure solvent and place it in the spectrophotometer. Record the baseline (zero absorbance).

l

5. Sample Measurement
Rinse the cuvette with the working solution, then fill it and place it in the spectrophotometer. Record the absorption spectrum.

:

6. Data Analysis
Identify the wavelength of maximum absorbance (Amax) and the corresponding absorbance value.

Click to download full resolution via product page

Caption: Workflow for UV-Vis spectral analysis.

Methodology:
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e Preparation of Dye Solution:

o Prepare a stock solution of the Direct Green dye in the desired solvent (e.g., deionized
water) at a concentration of approximately 1 mg/mL.

o From the stock solution, prepare a series of dilutions to find a concentration that yields a
maximum absorbance between 0.7 and 1.0. This ensures the measurement is within the
optimal range for accuracy.

e Instrument Setup and Calibration:

o

Turn on the UV-Vis spectrophotometer and allow the lamp to stabilize (typically 15-20
minutes).

o

Set the desired wavelength range for the scan (e.g., 300-800 nm for visible dyes).

[¢]

Fill a clean cuvette with the pure solvent to be used for the dye solution. This will serve as
the blank.

[¢]

Place the blank cuvette in the spectrophotometer and perform a baseline correction or
"zero" the instrument.

o Sample Measurement:
o Empty the blank cuvette and rinse it several times with the dye solution to be analyzed.
o Fill the cuvette with the dye solution and ensure there are no air bubbles.
o Place the sample cuvette in the spectrophotometer and initiate the spectral scan.

o Data Analysis:

[¢]

The resulting spectrum will be a plot of absorbance versus wavelength.

[e]

Identify the wavelength at which the maximum absorbance occurs (Amax).

o

Record the Amax value and the corresponding absorbance.
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Factors Influencing Solubility and Spectral
Properties

The solubility and spectral characteristics of Direct Green dyes are governed by a complex

interplay of their molecular structure and the properties of the solvent. The following diagram
illustrates these relationships.

Factors Influencing Dye Properties

Molecular Structure
Molecular Weight ~ Number of Sulfonate Groups ~ Azo Linkages  Aromatic System Size
57
\wmhemical Properties
Solvent Properties ‘ Enhances solubility of dyes with H-bond donors/acceptors 1?
Polarity  Hydrogen Bonding Capacity  pH I Affects ionization of acidic/basic groups

= Shifts Amax (bathochromic/hypsochromic)
Affects chromophore structure

Can cause solvatochromic shifts

Increases solubility in polar solvents

Generall solubility

Affects el i iti

Like dissolves like

< Solubility

Click to download full resolution via product page
Caption: Interplay of factors affecting dye properties.

This guide provides a foundational understanding of the solubility and spectral properties of
select Direct Green dyes. For specific applications, it is recommended to perform detailed
experimental validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654596?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

